Cas no 1083181-76-3 (Phenyl 7-bromo-1-methoxy-3-methyl-2-naphthoate)

• Product Name: Phenyl 7-bromo-1-methoxy-3-methyl-2-naphthoate
• CAS No: 1083181-76-3
• MF: C₁₉H₁₅BrO₃
• MW: 371.224604845047
• CID: 2196602
• PubChem ID: 44182337
• Update Time: 2025-05-22

Phenyl 7-bromo-1-methoxy-3-methyl-2-naphthoate Chemical and Physical Properties

Names and Identifiers

• Phenyl 7-bromo-1-methoxy-3-methyl-2-naphthoate
• 1083181-76-3
• Phenyl7-bromo-1-methoxy-3-Methyl-2-naphthoate
• DTXSID70657782
• phenyl 7-bromo-1-methoxy-3-methylnaphthalene-2-carboxylate
• SCHEMBL10160471

• Inchi： 1S/C19H15BrO3/c1-12-10-13-8-9-14(20)11-16(13)18(22-2)17(12)19(21)23-15-6-4-3-5-7-15/h3-11H,1-2H3
• InChI Key： UKFLONXKYQOMCM-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=CC(C)=C(C(=O)OC3C=CC=CC=3)C(=C2C=1)OC

Computed Properties

• Exact Mass: 370.02
• Monoisotopic Mass: 370.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5A^2
• XLogP3: 5.6

Experimental Properties

• Density: 1.409±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (1.1E-4 g/L) (25 ºC),
• PSA: 35.53000
• LogP: 5.13850

Additional information on Phenyl 7-bromo-1-methoxy-3-methyl-2-naphthoate

Research Brief on Phenyl 7-bromo-1-methoxy-3-methyl-2-naphthoate (CAS: 1083181-76-3): Recent Advances and Applications

Phenyl 7-bromo-1-methoxy-3-methyl-2-naphthoate (CAS: 1083181-76-3) is a specialized naphthoate derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique bromo- and methoxy-substituted naphthalene core, serves as a critical intermediate in the synthesis of bioactive molecules and potential therapeutic agents. Recent studies have explored its utility in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents, owing to its structural versatility and reactivity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of Phenyl 7-bromo-1-methoxy-3-methyl-2-naphthoate as a precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The study highlighted the compound's efficacy in facilitating selective bromination reactions, which are pivotal for modifying the pharmacokinetic properties of the resulting inhibitors. The findings underscored its potential in targeting B-cell malignancies, with improved selectivity and reduced off-target effects compared to traditional scaffolds.

Another notable application of this compound was reported in a recent ACS Chemical Biology article, where it was employed as a key building block in the development of fluorescent probes for imaging cellular kinases. The bromine moiety at the 7-position allowed for further functionalization via cross-coupling reactions, enabling the attachment of fluorophores without compromising the probe's binding affinity. This advancement has opened new avenues for real-time monitoring of kinase activity in live cells, providing insights into dynamic cellular signaling processes.

From a synthetic chemistry perspective, Phenyl 7-bromo-1-methoxy-3-methyl-2-naphthoate has also been utilized in catalytic asymmetric transformations. A 2022 study in Organic Letters demonstrated its use in palladium-catalyzed C–H activation reactions, yielding enantioselective products with high yields and stereocontrol. This methodology has broad implications for the streamlined synthesis of chiral naphthalene derivatives, which are prevalent in natural products and pharmaceuticals.

Despite these advancements, challenges remain in optimizing the scalability and cost-effectiveness of synthesizing Phenyl 7-bromo-1-methoxy-3-methyl-2-naphthoate. Recent efforts have focused on green chemistry approaches, such as solvent-free reactions and recyclable catalysts, to address these limitations. A 2023 preprint on ChemRxiv proposed a microwave-assisted synthesis route that reduced reaction times by 60% while maintaining high purity, showcasing the potential for industrial-scale production.

In conclusion, Phenyl 7-bromo-1-methoxy-3-methyl-2-naphthoate (CAS: 1083181-76-3) continues to be a versatile and valuable compound in chemical biology and drug discovery. Its applications span from kinase inhibitor development to advanced imaging techniques, driven by its modular reactivity and adaptability. Future research is expected to further explore its therapeutic potential and refine synthetic methodologies to meet the growing demands of the pharmaceutical industry.